Cas no 874783-75-2 ({[2-(Trifluoromethyl)quinolin-4-yl]thio}acetic acid)

• Product Name: {[2-(Trifluoromethyl)quinolin-4-yl]thio}acetic acid
• CAS No: 874783-75-2
• MF: C₁₂H₈F₃NO₂S
• MW: 287.257632255554
• CID: 2858253
• Update Time: 2025-06-12

{[2-(Trifluoromethyl)quinolin-4-yl]thio}acetic acid Chemical and Physical Properties

Names and Identifiers

• {[2-(Trifluoromethyl)quinolin-4-yl]thio}acetic acid
• 2-{[2-(trifluoromethyl)-4-quinolyl]thio}acetic acid
• Maybridge3_004113
• 2-[2-(trifluoromethyl)quinolin-4-yl]sulfanylacetic acid
• HMS1442K21
• IDI1_015500

• Inchi： 1S/C12H8F3NO2S/c13-12(14,15)10-5-9(19-6-11(17)18)7-3-1-2-4-8(7)16-10/h1-5H,6H2,(H,17,18)
• InChI Key： KKPAGPMPNDMIHP-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C=C(C(F)(F)F)N=C2C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 3.2
• Topological Polar Surface Area: 75.5

Additional information on {[2-(Trifluoromethyl)quinolin-4-yl]thio}acetic acid

Comprehensive Overview of {[2-(Trifluoromethyl)quinolin-4-yl]thio}acetic acid (CAS No. 874783-75-2)

{[2-(Trifluoromethyl)quinolin-4-yl]thio}acetic acid (CAS No. 874783-75-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the quinoline derivatives family, characterized by the presence of a trifluoromethyl group and a thioacetic acid moiety. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical in drug design. The CAS No. 874783-75-2 compound exemplifies this trend, as researchers explore its potential applications in developing novel antimicrobial agents and kinase inhibitors. Its quinoline core is particularly noteworthy, as quinoline derivatives are known for their broad-spectrum biological activities, including anti-inflammatory and anticancer properties.

From a synthetic chemistry perspective, {[2-(Trifluoromethyl)quinolin-4-yl]thio}acetic acid offers versatility. The thioacetic acid group allows for further functionalization, enabling the creation of diverse derivatives. This adaptability aligns with the growing interest in structure-activity relationship (SAR) studies, where minor modifications can significantly alter a compound's efficacy. Researchers frequently search for quinoline-based building blocks like this one to expedite the discovery of new therapeutic candidates.

Another area of interest is the compound's role in agrochemical innovation. The trifluoromethyl group is a common feature in modern pesticides and herbicides due to its ability to enhance bioavailability and target specificity. As sustainability becomes a global priority, compounds like CAS No. 874783-75-2 are being investigated for their potential to develop eco-friendly crop protection solutions with reduced environmental impact.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize {[2-(Trifluoromethyl)quinolin-4-yl]thio}acetic acid, ensuring high purity and consistency for research applications. The compound's stability under various conditions also makes it a reliable candidate for high-throughput screening in drug discovery pipelines.

In summary, {[2-(Trifluoromethyl)quinolin-4-yl]thio}acetic acid (CAS No. 874783-75-2) represents a promising scaffold in medicinal and agricultural chemistry. Its multifaceted applications, coupled with the rising demand for fluorinated compounds, position it as a key player in advancing precision medicine and sustainable agriculture. Future research will likely uncover even more innovative uses for this versatile molecule.